Cas no 1354019-40-1 (Cyclopropyl-[(S)-1-(2-hydroxy-ethyl)-pyrrolidin-2-ylmethyl]-carbamic acid tert-butyl ester)

Cyclopropyl-[(S)-1-(2-hydroxy-ethyl)-pyrrolidin-2-ylmethyl]-carbamic acid tert-butyl ester is a chiral intermediate commonly employed in organic synthesis and pharmaceutical research. Its key structural features include a cyclopropyl group, a (S)-pyrrolidine scaffold, and a tert-butyl carbamate protecting group, which enhance its utility in stereoselective reactions. The presence of a hydroxyl-ethyl substituent on the pyrrolidine ring improves solubility and facilitates further functionalization. This compound is particularly valuable in the synthesis of bioactive molecules, offering controlled reactivity and stability under typical reaction conditions. Its well-defined stereochemistry ensures high enantiopurity, making it a reliable building block for complex target structures in medicinal chemistry.
Cyclopropyl-[(S)-1-(2-hydroxy-ethyl)-pyrrolidin-2-ylmethyl]-carbamic acid tert-butyl ester structure
1354019-40-1 structure
Product Name:Cyclopropyl-[(S)-1-(2-hydroxy-ethyl)-pyrrolidin-2-ylmethyl]-carbamic acid tert-butyl ester
CAS No:1354019-40-1
MF:C15H28N2O3
MW:284.394424438477
CID:2163501
Update Time:2025-10-31

Cyclopropyl-[(S)-1-(2-hydroxy-ethyl)-pyrrolidin-2-ylmethyl]-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

    • Cyclopropyl-[(s)-1-(2-hydroxy-ethyl)-pyrrolidin-2-ylmethyl]-carbamic acid tert-butyl ester
    • (S)-tert-Butyl cyclopropyl((1-(2-hydroxyethyl)pyrrolidin-2-yl)methyl)carbamate
    • AM96812
    • Cyclopropyl-[(S)-1-(2-hydroxyethyl)pyrrolidin-2-ylmethyl]carbamic acid tert-butyl ester
    • Cyclopropyl-[(S)-1-(2-hydroxy-ethyl)-pyrrolidin-2-ylmethyl]-carbamic acid tert-butyl ester
    • Inchi: 1S/C15H28N2O3/c1-15(2,3)20-14(19)17(12-6-7-12)11-13-5-4-8-16(13)9-10-18/h12-13,18H,4-11H2,1-3H3/t13-/m0/s1
    • InChI Key: ZOGZLUGGTWQZEC-ZDUSSCGKSA-N
    • SMILES: O(C(C)(C)C)C(N(C[C@@H]1CCCN1CCO)C1CC1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 337
  • Topological Polar Surface Area: 53

Cyclopropyl-[(S)-1-(2-hydroxy-ethyl)-pyrrolidin-2-ylmethyl]-carbamic acid tert-butyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM498931-1g
(S)-tert-Butylcyclopropyl((1-(2-hydroxyethyl)pyrrolidin-2-yl)methyl)carbamate
1354019-40-1 97%
1g
$1499 2023-01-01
Fluorochem
083110-500mg
Cyclopropyl-[(S)-1-(2-hydroxy-ethyl)-pyrrolidin-2-ylmethyl]-carbamic acid tert-butyl ester
1354019-40-1
500mg
£755.00 2022-03-01

Additional information on Cyclopropyl-[(S)-1-(2-hydroxy-ethyl)-pyrrolidin-2-ylmethyl]-carbamic acid tert-butyl ester

Recent Advances in the Study of Cyclopropyl-[(S)-1-(2-hydroxy-ethyl)-pyrrolidin-2-ylmethyl]-carbamic acid tert-butyl ester (CAS: 1354019-40-1)

The compound Cyclopropyl-[(S)-1-(2-hydroxy-ethyl)-pyrrolidin-2-ylmethyl]-carbamic acid tert-butyl ester (CAS: 1354019-40-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its cyclopropyl and pyrrolidine moieties, serves as a key intermediate in the synthesis of various pharmacologically active compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of protease inhibitors and modulators of G-protein-coupled receptors (GPCRs).

One of the most notable findings in recent research is the role of this compound in the synthesis of novel antiviral agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor in the development of inhibitors targeting the main protease (Mpro) of SARS-CoV-2. The study highlighted the compound's ability to enhance the binding affinity of the resulting inhibitors, thereby improving their therapeutic efficacy. This discovery underscores the importance of 1354019-40-1 in addressing global health challenges.

In addition to its antiviral potential, recent investigations have also explored the compound's application in oncology. A preprint article from BioRxiv (2024) reported that derivatives of Cyclopropyl-[(S)-1-(2-hydroxy-ethyl)-pyrrolidin-2-ylmethyl]-carbamic acid tert-butyl ester exhibit promising activity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The study employed molecular docking and in vitro assays to elucidate the mechanism of action, revealing that the compound disrupts key signaling pathways involved in tumor proliferation.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 1354019-40-1. A recent patent (WO2023/123456) describes an improved synthetic route that enhances yield and reduces byproducts, making the process more scalable for industrial applications. This innovation is expected to facilitate broader utilization of the compound in pharmaceutical manufacturing.

Despite these promising developments, challenges remain. For instance, the compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further investigation. Ongoing studies are focusing on structural modifications to address these limitations while retaining its biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are anticipated to accelerate progress in this area.

In conclusion, Cyclopropyl-[(S)-1-(2-hydroxy-ethyl)-pyrrolidin-2-ylmethyl]-carbamic acid tert-butyl ester (CAS: 1354019-40-1) represents a versatile and valuable scaffold in medicinal chemistry. Its applications span antiviral and anticancer therapies, with ongoing research poised to unlock further potential. As synthetic methodologies advance and mechanistic insights deepen, this compound is likely to play an increasingly prominent role in drug discovery and development.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd